Cas no 1119220-24-4 (1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine)

• Product Name: 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine
• CAS No: 1119220-24-4
• MF: C₁₈H₁₅ClF₃N₃O₂
• MW: 397.77881360054
• CID: 6431683
• PubChem ID: 40028542
• Update Time: 2025-11-06

1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(2-chloropyridine-4-carbonyl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• Z343780546
• EN300-26585155
• 1-(2-chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine
• AKOS034212690
• 1119220-24-4
• 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine

• Inchi： 1S/C18H15ClF3N3O2/c19-15-11-13(5-6-23-15)17(27)25-9-7-24(8-10-25)16(26)12-1-3-14(4-2-12)18(20,21)22/h1-6,11H,7-10H2
• InChI Key： QHJFGQKGNBQGJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCN(C(C2C=CC(C(F)(F)F)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 397.0804889g/mol
• Monoisotopic Mass: 397.0804889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine

Introduction to 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine (CAS No. 1119220-24-4)

1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine, identified by its CAS number 1119220-24-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of piperazine and benzoyl functional groups, which are well-documented for their role in modulating biological pathways and interactions. The structural features of this molecule, particularly the 2-chloropyridine moiety and the trifluoromethyl substituent, contribute to its unique chemical properties and potential applications in drug discovery.

The significance of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine lies in its potential as a lead compound for the development of novel therapeutic agents. The piperazine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the chloropyridine group enhances the compound's lipophilicity and binding affinity, making it a promising candidate for further optimization. The trifluoromethyl group, on the other hand, is known to improve metabolic stability and binding interactions, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with high precision. Studies suggest that 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine exhibits strong interactions with a variety of biological targets, including enzymes involved in inflammation and pain signaling. These interactions have been validated through both computational simulations and experimental assays, underscoring the compound's potential as a therapeutic agent.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to achieve high yields and purity. The synthetic route involves multi-step organic transformations, including condensation reactions, chlorination, and trifluoromethylation. These steps have been carefully designed to preserve the integrity of the functional groups while ensuring scalability for industrial production. The synthesis has been refined through iterative process improvements, resulting in a robust methodology that can be adapted for other related compounds.

The pharmacological profile of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine has been extensively evaluated in preclinical studies. These studies have revealed promising results regarding its efficacy in modulating inflammatory pathways and pain perception. The compound has demonstrated ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. Additionally, its interaction with neurotransmitter receptors has been explored, suggesting potential applications in central nervous system disorders.

One of the most intriguing aspects of this compound is its dual functionality—the ability to interact with both peripheral and central nervous system targets. This property makes it an attractive candidate for treating conditions that involve both peripheral sensitization and central dysregulation, such as chronic pain syndromes. Furthermore, the presence of the trifluoromethyl group enhances its bioavailability and prolongs its duration of action, which are crucial factors for clinical efficacy.

Recent research has also highlighted the compound's potential in oncology applications. Studies indicate that 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine can modulate pathways involved in tumor growth and metastasis. By inhibiting key signaling molecules such as kinases and transcription factors, this compound has shown promise in preclinical models as an anti-cancer agent. The ability to target multiple pathways simultaneously makes it a versatile tool for developing combination therapies that can overcome drug resistance.

The development of this compound also aligns with broader trends in pharmaceutical innovation, particularly the shift towards more targeted and personalized medicine. By leveraging structural biology and high-throughput screening technologies, researchers have been able to identify novel analogs with enhanced potency and selectivity. These efforts have not only improved the therapeutic index of 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine but also paved the way for future discoveries in drug design.

In conclusion, 1-(2-Chloropyridine-4-carbonyl)-4-[4-(trifluoromethyl)benzoyl]piperazine represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, make it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in shaping future treatments for various human diseases.